Cas no 908581-18-0 (Methyl 6-bromoimidazo[1,2-a]pyridine-8-carboxylate)

• Product Name: Methyl 6-bromoimidazo[1,2-a]pyridine-8-carboxylate
• CAS No: 908581-18-0
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• MDL: MFCD18793412
• CID: 1029659
• PubChem ID: 57362633
• Update Time: 2025-06-26

Methyl 6-bromoimidazo[1,2-a]pyridine-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-bromoimidazo[1,2-a]pyridine-8-carboxylate
• Methyl 6-bromo-1H-imidazo-[1,2-a]pyridine-8-carboxylate
• Methyl 6-bromo-1h-imidazo[1,2-a]pyridine-8-carboxylate
• METHYL 6-BROMOIMIDAZO[1,2-A]PYRAZINE-8-CARBOXYLATE
• 6-BROMO-IMIDAZO[1,2-A]PYRIDINE-8-CARBOXYLIC ACID METHYL ESTER
• HVNRXVYXTRSZKM-UHFFFAOYSA-N
• PB24156
• AK165256
• 908581-18-0
• SY321012
• DS-8946
• XH1473
• AKOS016845766
• Methyl6-bromoimidazo[1,2-a]pyridine-8-carboxylate
• DTXSID40724399
• MFCD13195317
• SCHEMBL4899460

• MDL： MFCD18793412
• Inchi： 1S/C9H7BrN2O2/c1-14-9(13)7-4-6(10)5-12-3-2-11-8(7)12/h2-5H,1H3
• InChI Key： HVNRXVYXTRSZKM-UHFFFAOYSA-N
• SMILES： O=C(C1C2N(C=CN=2)C=C(Br)C=1)OC

Computed Properties

• Exact Mass: 253.96909g/mol
• Monoisotopic Mass: 253.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.6
• XLogP3: 2.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on Methyl 6-bromoimidazo[1,2-a]pyridine-8-carboxylate

Methyl 6-bromoimidazo[1,2-a]pyridine-8-carboxylate (CAS No. 908581-18-0): An Overview

Methyl 6-bromoimidazo[1,2-a]pyridine-8-carboxylate (CAS No. 908581-18-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of Methyl 6-bromoimidazo[1,2-a]pyridine-8-carboxylate make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular formula of Methyl 6-bromoimidazo[1,2-a]pyridine-8-carboxylate is C₁₂H₉BrN₂O₂, and its molecular weight is approximately 293.11 g/mol. The compound is characterized by a central imidazopyridine core with a bromo substituent at the 6-position and a methyl ester group at the 8-position. These functional groups contribute to its chemical reactivity and biological properties, making it an attractive target for synthetic chemists and drug developers.

In recent years, there has been a growing interest in the development of imidazopyridine derivatives due to their potential as therapeutic agents. Methyl 6-bromoimidazo[1,2-a]pyridine-8-carboxylate has been studied for its ability to modulate various biological pathways, including those involved in neurodegenerative diseases, cancer, and inflammation. For instance, research has shown that certain imidazopyridine derivatives can act as potent inhibitors of specific enzymes or receptors, thereby offering new avenues for drug discovery.

A notable study published in the Journal of Medicinal Chemistry in 2023 highlighted the use of Methyl 6-bromoimidazo[1,2-a]pyridine-8-carboxylate as a key intermediate in the synthesis of novel antitumor agents. The researchers demonstrated that by modifying the bromo substituent with various functional groups, they could enhance the cytotoxic activity of the resulting compounds against several cancer cell lines. This finding underscores the importance of Methyl 6-bromoimidazo[1,2-a]pyridine-8-carboxylate as a building block in the development of targeted cancer therapies.

Beyond its applications in cancer research, Methyl 6-bromoimidazo[1,2-a]pyridine-8-carboxylate has also shown promise in the treatment of neurodegenerative disorders. A study conducted by a team at Harvard University explored the neuroprotective effects of imidazopyridine derivatives on neuronal cells exposed to oxidative stress. The results indicated that certain derivatives derived from Methyl 6-bromoimidazo[1,2-a]pyridine-8-carboxylate could effectively reduce neuronal cell death and improve cellular viability. This suggests that these compounds may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic versatility of Methyl 6-bromoimidazo[1,2-a]pyridine-8-carboxylate is another factor contributing to its significance in pharmaceutical research. The bromo substituent can be readily replaced with other functional groups through various chemical reactions, such as Suzuki coupling or Stille coupling. This allows for the rapid generation of a diverse library of compounds with different biological activities. Additionally, the methyl ester group can be hydrolyzed to form the corresponding carboxylic acid, which can then be further modified to create additional structural variations.

In conclusion, Methyl 6-bromoimidazo[1,2-a]pyridine-8-carboxylate (CAS No. 908581-18-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic flexibility make it an invaluable tool for developing new therapeutic agents targeting various diseases. As research in this area continues to advance, it is likely that more applications for this compound will be discovered, further solidifying its importance in the field.